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Introduction

LT175 is a novel, inducible transcription factor that plays a critical role in cell proliferation and
differentiation. Upon activation of the MAPK/ERK signaling pathway, LT175 is phosphorylated
by ERK1/2, leading to its translocation into the nucleus. Once in the nucleus, LT175 binds to
specific DNA sequences within the promoter regions of its target genes, thereby modulating
their transcription. One of the key target genes of LT175 is the proto-oncogene c-Fos, a well-
established immediate early gene involved in cell cycle progression.

These application notes provide a detailed protocol for performing a Chromatin
Immunoprecipitation (ChlP) assay to investigate the in vivo association of LT175 with the c-Fos
promoter in response to growth factor stimulation. The ChIP technique allows for the selective
enrichment of DNA-protein complexes, enabling the analysis of the interaction between a
specific transcription factor and its genomic binding sites.[1][2]

LT175 Signaling Pathway

The activation of LT175 is downstream of the Ras-Raf-MEK-ERK (MAPK) signaling cascade.
This pathway is initiated by the binding of extracellular growth factors (e.g., EGF) to their
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receptor tyrosine kinases on the cell surface. This leads to a phosphorylation cascade that
culminates in the activation of ERK1/2. Activated ERK then translocates to the nucleus, where
it phosphorylates and activates LT175, enabling it to bind to the promoter of target genes like c-
Fos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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